4-amino-6-(2-thienyl)pyridazin-3(2{H})-one

• IUPAC Name: 5-amino-3-thiophen-2-yl-1H-pyridazin-6-one
• InChI: InChI=1S/C8H7N3OS/c9-5-4-6(10-11-8(5)12)7-2-1-3-13-7/h1-4H,(H2,9,10)(H,11,12)
• InChI Key: CVGKZKXSWZTOKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NNC(=O)C(=C2)N
• Molecular Formula: C8H7N3OS
• Molecular Weight: 193.23 g/mol
• CAS No.: 1018299-56-3

Description

4-amino-6-(2-thienyl)pyridazin-3(2{H})-one is a chemical compound with the CAS Number: 1018299-56-3. It has a molecular weight of 193.23 and its IUPAC name is 4-amino-6-(2-thienyl)-3(2H)-pyridazinone. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7N3OS/c9-5-4-6(10-11-8(5)12)7-2-1-3-13-7/h1-4H, (H2,9,10) (H,11,12). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid compound. It has a molecular weight of 193.23.

Scientific Research Applications

Antibacterial Activity

Al-Kamali et al. (2014) described the synthesis of novel thieno[2,3-c]pyridazines with antibacterial activities. The study highlights the preparation of these compounds using 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine as a starting material and their subsequent evaluation for antibacterial properties (Al-Kamali et al., 2014).

Antimicrobial Evaluation

Bhuiyan et al. (2006) focused on the synthesis of new thienopyrimidine derivatives and their antimicrobial evaluation. The study revealed that reaction of heteroaromatic o-aminonitrile with ethyl N-[bis(methylthio)methylene]amino acetate resulted in compounds exhibiting pronounced antimicrobial activity (Bhuiyan et al., 2006).

Drug Discovery and Medicinal Chemistry

Pattison et al. (2009) reported on the use of 4,5,6-trifluoropyridazin-3(2H)-one as a scaffold for the synthesis of various disubstituted and ring-fused pyridazinone systems. This methodology may have applications in drug discovery, highlighting the versatility of pyridazinone derivatives in medicinal chemistry (Pattison et al., 2009).

Antitumor Activity

Deng et al. (2009) synthesized a series of 2-amino-4-oxo-6-substituted thieno[2,3-d]pyrimidines as antitumor agents with selectivity for high affinity folate receptors. This study illustrates the potential of thieno[2,3-d]pyrimidine derivatives as selective antitumor agents, offering a unique mechanism distinct from other known antifolates (Deng et al., 2009).

Histamine H3 Receptor Inverse Agonist

Hudkins et al. (2011) discovered and characterized 6-{4-[3-(R)-2-methylpyrrolidin-1-yl)propoxy]phenyl}-2H-pyridazin-3-one as a potent, selective histamine H3 receptor inverse agonist. This compound, identified for potential use in treating attentional and cognitive disorders, demonstrates the therapeutic applications of pyridazinone derivatives (Hudkins et al., 2011).

Mechanism of Action

Target of Action

The compound 4-amino-6-(2-thienyl)pyridazin-3(2{H})-one, also known as 5-amino-3-thiophen-2-yl-1H-pyridazin-6-one, is a heterocyclic compound that contains two adjacent nitrogen atoms Similar pyridazine-based systems have been utilized in medicinal chemistry against a range of biological targets .

Mode of Action

It is known that various pyridazine-based scaffolds have been utilized in medicinal chemistry for their physiological effects .

Biochemical Pathways

Pyridazine and pyridazinone derivatives have been shown to possess a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .

Result of Action

It is known that pyridazine and pyridazinone derivatives have shown a wide range of pharmacological activities .